2-Chloro-1,3,2-dithiaphospholane

• CAS: 4669-51-6

Core Science & Biosynthesis

A Technical Guide to 2-Chloro-1,3,2-dithiaphospholane: Structure, Synthesis, and Applications

Introduction

2-Chloro-1,3,2-dithiaphospholane is a heterocyclic organophosphorus compound featuring a five-membered ring containing two sulfur atoms, a phosphorus atom, and a reactive phosphorus-chlorine bond. As a cyclic phosphorochloridite, it serves as a highly valuable and versatile intermediate in synthetic chemistry. Its structural analogue, 2-chloro-1,3,2-dioxaphospholane, has found broad applications in the synthesis of flame retardants, polymer modifiers, and pharmaceutical intermediates.[1][2] While less commonly cited, the dithia- variant offers unique reactivity, particularly as a precursor for the introduction of phosphorodithioate linkages.

This guide provides an in-depth analysis of the chemical structure, synthesis, reactivity, and potential applications of 2-chloro-1,3,2-dithiaphospholane. It is intended for researchers and professionals in synthetic chemistry and drug development who require a comprehensive understanding of this reagent's properties and its utility in creating novel molecular architectures, especially in the field of oligonucleotide therapeutics.

Molecular Structure and Properties

The fundamental characteristics of 2-chloro-1,3,2-dithiaphospholane are defined by its unique cyclic structure and the presence of a trivalent phosphorus atom bonded to an electronegative chlorine atom.

Chemical Identity

The unambiguous identification of this compound is crucial for regulatory compliance, procurement, and literature searches. Key identifiers are summarized below.

Identifier	Value	Source
IUPAC Name	2-chloro-1,3,2-dithiaphospholane	[3]
CAS Number	4669-51-6	[3]
Molecular Formula	C₂H₄ClPS₂	[3]
Molecular Weight	158.6 g/mol	[3]
SMILES	C1CSP(S1)Cl	[3]
InChI Key	ADDKHKLPZQPSHI-UHFFFAOYSA-N	[3]

Structural Representation

The molecule consists of an ethanedithiol backbone cyclized with a phosphorus(III) chloride moiety. The resulting five-membered ring is non-planar, adopting an envelope or twist conformation to minimize steric strain.

Caption: 2D structure of 2-chloro-1,3,2-dithiaphospholane.

Synthesis and Purification

The synthesis of 2-chloro-1,3,2-dithiaphospholane is analogous to that of its well-documented dioxa counterpart, relying on the condensation of a bifunctional nucleophile with phosphorus trichloride.

Synthetic Rationale

The primary synthetic route involves the reaction of 1,2-ethanedithiol with phosphorus trichloride (PCl₃).[4] This reaction is an exothermic condensation that liberates two equivalents of hydrogen chloride (HCl) gas. The core challenge of this synthesis is managing the HCl byproduct. If allowed to remain in the reaction mixture, HCl can lead to equilibrium limitations and catalyze the formation of undesired side products, ultimately reducing yield and purity.

Two field-proven strategies are employed to overcome this:

• Use of a Stoichiometric Base: A tertiary amine, such as triethylamine or pyridine, is added to the reaction mixture. The base acts as an HCl scavenger, forming a solid ammonium hydrochloride salt that precipitates from the solution.[5] This effectively drives the reaction to completion. The salt is then easily removed by filtration.

• Inert Gas Purge: The reaction is performed without a base, but a continuous stream of an inert gas (e.g., nitrogen or argon) is bubbled through the reaction mixture.[6] This physically removes the dissolved HCl gas as it is formed, shifting the equilibrium towards the product. This method avoids the need for a base and simplifies workup, which can be advantageous for industrial-scale production.[6]

Strict anhydrous conditions are paramount, as the P-Cl bond in both the starting material (PCl₃) and the product is highly susceptible to hydrolysis.

Experimental Workflow Diagram

The following diagram illustrates a typical laboratory synthesis workflow using a base scavenger.

Caption: Laboratory synthesis and purification workflow diagram.

Detailed Laboratory Protocol

This protocol describes a general method for the synthesis of 2-chloro-1,3,2-dithiaphospholane. All operations must be conducted in a fume hood using anhydrous solvents and under an inert atmosphere (N₂ or Ar).

Materials:

• 1,2-Ethanedithiol (1.0 eq)

• Phosphorus trichloride (1.0 eq)

• Anhydrous triethylamine (2.1 eq)

• Anhydrous diethyl ether or dichloromethane (as solvent)

• Three-neck round-bottom flask with magnetic stirrer, dropping funnel, and nitrogen inlet

Procedure:

• To a flame-dried three-neck flask under a positive pressure of nitrogen, add 1,2-ethanedithiol and anhydrous triethylamine, followed by anhydrous solvent to create a stirrable solution.

• Cool the flask in an ice/salt bath to between 0 °C and -10 °C.

• Add phosphorus trichloride to the dropping funnel and add it dropwise to the stirred solution over 30-60 minutes, ensuring the internal temperature does not rise significantly. A white precipitate (triethylamine hydrochloride) will form.

• After the addition is complete, remove the cooling bath and allow the mixture to warm to room temperature. Let it stir for an additional 2-3 hours.

• Filter the reaction mixture under an inert atmosphere to remove the triethylamine hydrochloride salt. Wash the salt with a small amount of anhydrous solvent.

• Combine the filtrate and washings. Remove the solvent using a rotary evaporator.

• The resulting crude oil is purified by vacuum distillation to yield pure 2-chloro-1,3,2-dithiaphospholane as a colorless liquid.

Spectroscopic and Analytical Characterization

While a dedicated public spectral database for this specific compound is sparse, its analytical characteristics can be reliably predicted based on its structure and data from analogous compounds like 2-chloro-1,3,2-oxathiaphospholane.[7]

• ³¹P NMR: This is the most definitive technique for characterizing this compound. A single resonance is expected in the typical region for trivalent P(III) chlorides, anticipated to be in the range of +150 to +220 ppm.

• ¹H NMR: The two methylene (-CH₂-) groups of the ethanedithiol backbone are chemically equivalent but may exhibit complex splitting due to coupling with each other and with the phosphorus nucleus. A complex multiplet would be expected, likely in the 3.0-4.0 ppm region.

• ¹³C NMR: A single resonance for the two equivalent carbon atoms is expected, likely in the 30-50 ppm range, showing coupling to phosphorus (²JPC).

• Mass Spectrometry (MS): The mass spectrum should show a characteristic molecular ion (M⁺) peak at m/z 158. The isotopic pattern will be distinctive due to the presence of one chlorine atom (³⁵Cl/³⁷Cl ratio of ~3:1) and two sulfur atoms.

Chemical Reactivity and Mechanistic Pathways

The reactivity of 2-chloro-1,3,2-dithiaphospholane is dominated by the electrophilic nature of the phosphorus atom and the lability of the P-Cl bond, which is an excellent leaving group.

Nucleophilic Substitution

The compound readily undergoes nucleophilic substitution with a wide range of nucleophiles (Nu-H), including alcohols, phenols, amines, and thiols. This reaction proceeds via the displacement of the chloride ion to form a new P-Nu bond, with the concurrent release of HCl. This is the foundational reaction for its use as a synthetic building block.

Caption: Reaction of the title compound with a generic nucleophile.

Application in Phosphorodithioate Synthesis

A key application for this reagent is in the synthesis of phosphorodithioate (PS₂) linkages, which are of significant interest in the development of therapeutic oligonucleotides. PS₂ linkages can offer altered nuclease resistance and binding affinities compared to natural phosphodiester or phosphorothioate backbones.

The synthesis begins by reacting 2-chloro-1,3,2-dithiaphospholane with a protected nucleoside to form a nucleoside 3'-phosphoramidite precursor. This intermediate can then be used in solid-phase oligonucleotide synthesis. After coupling with the 5'-hydroxyl of the next nucleoside, the resulting trivalent phosphite triester is oxidized with elemental sulfur to yield the stable pentavalent phosphorodithioate triester linkage.[8] This capability makes the title compound a critical synthon for advanced drug development programs.

Handling, Storage, and Safety

As a reactive organophosphorus compound, 2-chloro-1,3,2-dithiaphospholane must be handled with appropriate care. While specific toxicology data is limited, its close analogues are classified as corrosive and water-reactive.[9][10]

• Handling: All manipulations should be performed in a well-ventilated chemical fume hood. Personal protective equipment (PPE), including chemical-resistant gloves (e.g., nitrile), safety goggles, and a face shield, is mandatory.[11] Avoid inhalation of vapors and contact with skin and eyes.

• Water Reactivity: The compound is expected to react violently with water, releasing toxic and corrosive HCl gas.[9][12] It must be handled under strictly anhydrous conditions.

• Storage: Store in a tightly sealed container under an inert atmosphere (argon or nitrogen) in a cool, dry, and well-ventilated area. It should be stored away from moisture, alcohols, and strong bases. Refrigeration (2-8°C) is recommended for long-term stability.

• Spill & Disposal: In case of a spill, absorb with a dry, inert material (e.g., sand or vermiculite) and place in a sealed container for disposal. Do not use water. Waste must be disposed of as hazardous chemical waste in accordance with local and national regulations.

Conclusion

2-Chloro-1,3,2-dithiaphospholane is a potent and versatile reagent for specialized applications in organophosphorus chemistry. Its defining feature—the reactive P-Cl bond within a dithiaphospholane ring—makes it an ideal precursor for the synthesis of molecules containing the phosphorodithioate moiety. For researchers in drug development, particularly in the field of antisense oligonucleotides, this compound represents a key building block for creating next-generation therapeutics with modified nucleic acid backbones. Proper understanding of its synthesis, handling, and reactivity is essential to unlocking its full potential in the laboratory and beyond.

References

[3] PubChem. 2-Chloro-1,3,2-dithiaphospholane. National Center for Biotechnology Information. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/11789489

[13] Omarova, A. et al. Synthesis of 1,3,2-Dioxoazaphospholanes. (2017). Oriental Journal of Chemistry. Available at: [Link]

[14] El-Kaim, L. et al. Accelerating the End-to-end Production of Cyclic Phosphate Monomers with Modular Flow Chemistry. (2021). Organic Process Research & Development. Available at: [Link]

[15] PubChem. 2-Chloro-1,3,2-dioxaphospholane 2-oxide. National Center for Biotechnology Information. Available at: [Link]

[16] Google Patents. CN102775446A - Method for preparing 2-chloro-1,3,2-dioxaphospholane-2-oxide. Available at:

[6] Google Patents. CN116731076A - Synthesis method of 2-chloro-1, 3, 2-dioxaphospholane. Available at:

[17] ResearchGate. Reactions of 1,2-ethanedithiol and 2-mercaptoethanol with unsaturated derivatives of four-coordinate phosphorus acids. Available at: [Link]

[4] Wikipedia. Ethane-1,2-dithiol. Available at: [Link]

[12] Chemsrc. 2-Chloro-1,3,2-dioxaphospholane. (2025). Available at: [Link]

[18] SpectraBase. 2-Chloro-1,3,2-dioxaphospholane. Available at: [Link]

[19] ResearchGate. An Efficient Synthesis of 1,2-Dithiolanes and 1,2,4-Trithiolanes by the Reaction of Phosphorus Ylides with Elemental Sulfur. Available at: [Link]

[8] Wyrzykiewicz, T. K., & Beaucage, S. L. Synthesis of Phosphorodithioate DNA via Sulfur-Linked, Base-Labile Protecting Groups. (1996). The Journal of Organic Chemistry. Available at: [Link]

[20] Google Patents. CN101508661B - Synthesis of 1,2-ethanedithiol by three-phase transfer catalysis. Available at:

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Protocols & Analytical Methods

Application Note: High-Resolution Hydroxyl Group Determination via 31P NMR using 2-Chloro-1,3,2-dithiaphospholane Derivatization

Executive Summary & Mechanistic Rationale

Quantitative profiling of hydroxyl (-OH) functional groups is a critical analytical requirement in polymer chemistry, lignin valorization, and oligonucleotide drug development. While 2-chloro-4,4,5,5-tetramethyl-1,3,2-dioxaphospholane (TMDP) serves as the traditional reagent for ³¹P NMR tagging, the use of 2-chloro-1,3,2-dithiaphospholane (DTPCl) provides a highly specialized alternative for sterically hindered or complex substrates.

The substitution of oxygen with sulfur in the phospholane ring fundamentally alters the electronic landscape of the phosphorus center. Sulfur’s larger atomic radius and lower electronegativity increase the polarizability and electrophilicity of the P(III) atom. Consequently,1[1]. This unique reactivity profile minimizes side reactions associated with aggressive activators and streamlines the derivatization workflow.

Chemical Principles & Causality

This methodology is built on a precise understanding of phosphitylation kinetics and NMR relaxation dynamics. Every choice in the protocol serves a specific mechanistic purpose:

• Phosphitylation Dynamics: The derivatization relies on the rapid nucleophilic attack of the sample's hydroxyl oxygen onto the P(III) center of DTPCl, displacing the chloride leaving group to form a 2-alkoxy-1,3,2-dithiaphospholane intermediate. The unreacted DTPCl reagent exhibits a distinct, sharp 2[2].

• Acid Scavenging (Base Selection): The reaction generates stoichiometric hydrochloric acid (HCl), which must be neutralized to prevent acid-catalyzed degradation of the phosphite ester. N,N-diisopropylethylamine (DIPEA) is utilized because its steric bulk effectively scavenges protons while preventing competitive nucleophilic attack on the highly electrophilic phosphorus center.

• Stabilization via Sulfurization (Optional): Trivalent P(III) species are prone to spontaneous oxidation. While direct NMR analysis is possible under inert conditions,1[1], a technique heavily utilized in the 3[3].

• NMR Relaxation and NOE Suppression: For the ³¹P NMR signals to be strictly quantitative, the Nuclear Overhauser Effect (NOE) must be suppressed using an inverse-gated decoupling pulse sequence. Chromium(III) acetylacetonate (Cr(acac)₃), a paramagnetic relaxation agent, is added to shorten the longitudinal relaxation time (T₁) of the phosphorus nuclei, ensuring complete relaxation between scans and preventing signal saturation.

Experimental Protocol: A Self-Validating System

To ensure the protocol is a self-validating system, an internal standard (IS) of known concentration is introduced prior to derivatization. The IS undergoes the exact same phosphitylation kinetics as the analyte. By comparing the integrated area of the analyte's derivatized ³¹P signal against the IS signal, absolute quantitation is achieved, mathematically neutralizing any volumetric errors during reagent addition.

Step-by-Step Methodology

• Sample Preparation: Accurately weigh ~30–40 mg of the thoroughly dried hydroxyl-containing analyte into a 2 mL glass vial equipped with a PTFE-lined septum.

• Solubilization & Calibration: Add 500 µL of an anhydrous CDCl₃/Pyridine (1:1.6 v/v) solvent mixture. This mixture must pre-contain the internal standard (Cyclohexanol, 10 mg/mL) and the relaxation agent (Cr(acac)₃, 5 mg/mL). Vortex until complete dissolution is achieved.

• Base Addition: Add 1.1 molar equivalents of DIPEA (relative to the estimated total hydroxyl content) to act as the primary acid scavenger.

• Derivatization: Under a strict argon or nitrogen atmosphere, inject 100 µL of 2-chloro-1,3,2-dithiaphospholane dropwise. The reaction is highly efficient and typically reaches quantitative completion within 15 minutes at room temperature.

• Optional Sulfurization (For P(V) Analysis): If long-term stability is required prior to NMR acquisition, add 1.5 equivalents of elemental sulfur (S₈) and stir for 2 hours to convert the P(III) phosphite to the P(V) phosphorothioate.

• NMR Acquisition: Transfer the derivatized solution to a standard 5 mm NMR tube. Acquire the ³¹P NMR spectrum using a 90° pulse, inverse-gated broad-band proton decoupling, a relaxation delay (D1) of at least 5 seconds, and a minimum of 128 transients.

Data Presentation

Table 1: Reagent and Internal Standard Specifications

Component	Function in Protocol	Concentration / Amount	³¹P NMR Chemical Shift (ppm)
2-Chloro-1,3,2-dithiaphospholane	Phosphitylating Reagent	100 µL (Excess)	~168.4
Cyclohexanol	Internal Standard (IS)	10 mg/mL	~145.0 (P(III) derivative)
Cr(acac)₃	Paramagnetic Relaxation Agent	5 mg/mL	N/A (Broadens solvent peaks)
DIPEA / Pyridine	Acid Scavenger (Base)	1.1 eq. to -OH / Solvent	N/A

Table 2: Representative ³¹P NMR Chemical Shift Regions for DTPCl Derivatization

Hydroxyl Functional Group	P(III) Intermediate Shift Region (ppm)	P(V) Sulfurized Shift Region (ppm)
Aliphatic Primary -OH	146.0 – 148.0	110.0 – 115.0
Aliphatic Secondary -OH	144.0 – 146.0	108.0 – 112.0
Phenolic -OH	138.0 – 142.0	100.0 – 105.0
Carboxylic Acids (-COOH)	130.0 – 135.0	95.0 – 98.0
(Note: Exact chemical shifts are highly sensitive to the specific solvent mixture ratio, concentration, and local electronic environment of the analyte).

Workflow Visualization

Workflow for hydroxyl group derivatization and quantification using 2-chloro-1,3,2-dithiaphospholane.

References

• Accelerating the End-to-end Production of Cyclic Phosphate Monomers with Modular Flow Chemistry.Royal Society of Chemistry (rsc.org).
• Product Class 16: Phosphoric Acid and Derivatives.Science of Synthesis / Thieme-Connect.
• One Way Traffic: Base-to-backbone Hole Transfer in Nucleoside Phosphorodithioate.National Institutes of Health (nih.gov).

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• 2. rsc.org [rsc.org]
• 3. One Way Traffic: Base-to-backbone Hole Transfer in Nucleoside Phosphorodithioate - PMC [pmc.ncbi.nlm.nih.gov]

Mastering the Synthesis of Dithiaphospholane Derivatives: A Guide for Researchers and Drug Development Professionals

The synthesis of novel molecular entities with tailored properties is a cornerstone of modern drug discovery and development. Among the vast landscape of heterocyclic chemistry, dithiaphospholane derivatives have emerged as a class of compounds with significant potential. Their unique structural and electronic properties make them valuable intermediates in the synthesis of a diverse array of molecules, including modified oligonucleotides, ligands for catalysis, and potential therapeutic agents. This guide provides a comprehensive overview of the preparation of dithiaphospholane derivatives, starting from the versatile precursor, 2-chloro-1,3,2-dithiaphospholane.

This document is structured to provide not just procedural steps, but also the underlying chemical principles and rationale, empowering researchers to not only replicate these methods but also to adapt and innovate upon them.

The Central Role of 2-Chloro-1,3,2-dithiaphospholane: A Highly Reactive Phosphitylating Agent

At the heart of dithiaphospholane chemistry lies the highly reactive precursor, 2-chloro-1,3,2-dithiaphospholane. The phosphorus-chlorine bond in this five-membered ring system is highly susceptible to nucleophilic attack, making it an excellent phosphitylating agent. This reactivity is the key to unlocking a wide range of derivatives, as various nucleophiles can be readily introduced at the phosphorus center.

The general reaction mechanism involves the nucleophilic displacement of the chloride ion by a suitable nucleophile, such as an alcohol, phenol, or amine. These reactions are typically carried out in the presence of a non-nucleophilic base, such as triethylamine or pyridine, to scavenge the hydrogen chloride (HCl) byproduct and drive the reaction to completion.

Synthesis of the Precursor: 2-Chloro-1,3,2-dithiaphospholane

A reliable supply of the starting material is paramount for any synthetic endeavor. While analogous to the synthesis of its oxygen-containing counterpart, the preparation of 2-chloro-1,3,2-dithiaphospholane involves the reaction of 1,2-ethanedithiol with phosphorus trichloride. Strict anhydrous conditions are crucial to prevent the formation of unwanted byproducts.

Protocol: Synthesis of 2-Chloro-1,3,2-dithiaphospholane

This protocol is adapted from established methods for the synthesis of similar cyclic phosphorochloridites.[1][2]

Materials:

Reagent	Molar Mass ( g/mol )	Quantity	Moles
1,2-Ethanedithiol	94.2	(Specify)	(Calculate)
Phosphorus Trichloride	137.33	(Specify)	(Calculate)
Triethylamine	101.19	(Specify)	(Calculate)
Anhydrous Diethyl Ether	-	(Specify)	-

Procedure:

• Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, dissolve 1,2-ethanedithiol and triethylamine in anhydrous diethyl ether.

• Cooling: Cool the reaction mixture to 0°C in an ice bath with constant stirring.

• Addition of Phosphorus Trichloride: Add phosphorus trichloride dropwise from the dropping funnel to the stirred solution. Maintain the temperature below 5°C throughout the addition.

• Reaction: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and continue stirring for 12-18 hours.

• Work-up: A white precipitate of triethylamine hydrochloride will form. Remove the precipitate by filtration under an inert atmosphere.

• Purification: Concentrate the filtrate under reduced pressure. The crude 2-chloro-1,3,2-dithiaphospholane can be purified by vacuum distillation to yield a colorless to pale yellow liquid.

Characterization: The product can be characterized by NMR spectroscopy. The expected 31P NMR chemical shift is approximately 168.4 ppm.

Preparation of Dithiaphospholane Derivatives via Nucleophilic Substitution

The true utility of 2-chloro-1,3,2-dithiaphospholane lies in its ability to react with a wide range of nucleophiles to generate diverse derivatives. The following sections detail the protocols for the synthesis of 2-alkoxy, 2-aryloxy, and 2-amino derivatives.

Synthesis of 2-Alkoxy-1,3,2-dithiaphospholanes

The reaction with alcohols provides a straightforward route to 2-alkoxy-1,3,2-dithiaphospholanes. These compounds are valuable intermediates in various synthetic applications. The following is a general protocol that can be adapted for different alcohols.[3]

dot

Caption: General reaction scheme for the synthesis of 2-alkoxy-1,3,2-dithiaphospholanes.

Protocol: General Procedure for the Synthesis of 2-Alkoxy-1,3,2-dithiaphospholanes

Materials:

Reagent	Molar Mass ( g/mol )	Quantity (Equivalents)
2-Chloro-1,3,2-dithiaphospholane	158.63	1.0
Anhydrous Alcohol (e.g., Ethanol, Phenol)	Varies	1.0
Anhydrous Triethylamine	101.19	1.1
Anhydrous Solvent (e.g., Diethyl Ether, THF)	-	-

Procedure:

• Reaction Setup: In a flame-dried Schlenk flask under a nitrogen atmosphere, dissolve the anhydrous alcohol in the chosen anhydrous solvent.

• Addition of Base: Add anhydrous triethylamine to the alcohol solution via syringe.

• Cooling: Cool the reaction mixture to 0°C in an ice bath.

• Addition of 2-Chloro-1,3,2-dithiaphospholane: Slowly add 2-chloro-1,3,2-dithiaphospholane to the stirred reaction mixture.

• Reaction: Allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by TLC or 31P NMR.

• Work-up: Filter the reaction mixture to remove the triethylamine hydrochloride precipitate.

• Purification: Remove the solvent from the filtrate under reduced pressure. The crude product can be purified by vacuum distillation or column chromatography.

Synthesis of 2-Phenoxy-1,3,2-dithiaphospholanes

The reaction with phenols follows a similar mechanism to that of alcohols, yielding 2-aryloxy derivatives. These compounds can be of interest in the synthesis of ligands for catalysis and other applications. A protocol analogous to the synthesis of 2-(1,3-dithianyl)phenols can be employed.[4]

Protocol: Synthesis of 2-Phenoxy-1,3,2-dithiaphospholane

Materials:

Reagent	Molar Mass ( g/mol )	Quantity (Equivalents)
2-Chloro-1,3,2-dithiaphospholane	158.63	1.0
Phenol	94.11	1.0
Anhydrous Triethylamine	101.19	1.1
Anhydrous Benzene or Toluene	-	-

Procedure:

• Reaction Setup: In a flame-dried reaction flask, dissolve phenol and triethylamine in anhydrous benzene or toluene.

• Addition of 2-Chloro-1,3,2-dithiaphospholane: Slowly add a solution of 2-chloro-1,3,2-dithiaphospholane in the same solvent to the stirred reaction mixture at room temperature.

• Reaction: Stir the reaction mixture at room temperature for 24 hours.

• Work-up: Filter the mixture to remove triethylamine hydrochloride.

• Purification: Concentrate the filtrate and purify the crude product by column chromatography on silica gel.

Synthesis of 2-Amino-1,3,2-dithiaphospholane Derivatives

The reaction of 2-chloro-1,3,2-dithiaphospholane with primary or secondary amines yields 2-amino-1,3,2-dithiaphospholane derivatives, also known as phosphoramidodithioites. These compounds are particularly important as building blocks in the synthesis of modified oligonucleotides with phosphorodithioate linkages.

dot

Caption: Synthesis of 2-amino-1,3,2-dithiaphospholane derivatives.

Protocol: General Procedure for the Synthesis of 2-(Dialkylamino)-1,3,2-dithiaphospholanes

Materials:

Reagent	Molar Mass ( g/mol )	Quantity (Equivalents)
2-Chloro-1,3,2-dithiaphospholane	158.63	1.0
Secondary Amine (e.g., Diethylamine)	Varies	2.2
Anhydrous Solvent (e.g., Diethyl Ether, THF)	-	-

Procedure:

• Reaction Setup: In a flame-dried flask, dissolve the secondary amine (2.2 equivalents, with the excess acting as the HCl scavenger) in an anhydrous solvent.

• Cooling: Cool the amine solution to 0°C.

• Addition of 2-Chloro-1,3,2-dithiaphospholane: Slowly add a solution of 2-chloro-1,3,2-dithiaphospholane in the same solvent to the stirred amine solution.

• Reaction: Allow the mixture to warm to room temperature and stir for 4-6 hours.

• Work-up: Filter the reaction mixture to remove the amine hydrochloride salt.

• Purification: Concentrate the filtrate under reduced pressure. The resulting crude product can be purified by vacuum distillation.

Troubleshooting and Considerations

• Moisture Sensitivity: 2-Chloro-1,3,2-dithiaphospholane and its derivatives are sensitive to moisture. All reactions should be carried out under an inert atmosphere (nitrogen or argon) using anhydrous solvents and reagents to prevent hydrolysis.

• Purity of Starting Materials: The purity of 2-chloro-1,3,2-dithiaphospholane is crucial for obtaining high yields of the desired derivatives. It is recommended to use freshly distilled starting material.

• Reaction Monitoring: The progress of the reactions can be conveniently monitored by thin-layer chromatography (TLC) or 31P NMR spectroscopy. The disappearance of the starting material signal and the appearance of a new signal corresponding to the product can be used to determine the reaction endpoint.

• Purification: Vacuum distillation is a common method for purifying liquid dithiaphospholane derivatives. For solid or less volatile compounds, column chromatography on silica gel can be employed.

Conclusion

The protocols and insights provided in this guide offer a solid foundation for the synthesis of a variety of dithiaphospholane derivatives from the readily accessible precursor, 2-chloro-1,3,2-dithiaphospholane. By understanding the underlying principles of nucleophilic substitution at the phosphorus center and adhering to stringent experimental techniques, researchers can confidently prepare these valuable compounds for their specific applications in drug discovery, materials science, and beyond. The versatility of this chemistry opens up a vast chemical space for exploration and innovation.

References

• A. N. Pudovik, E. S. Batyeva, and V. D. Nesterenko, Izv. Akad. Nauk SSSR, Ser. Khim., 1972, 5, 1177.
• K. Issleib and H. Oehme, Chem. Ber., 1967, 100, 2685.
• M. Yoshifuji, I. Shima, N. Inamoto, K. Hirotsu, and T. Higuchi, Angew. Chem. Int. Ed. Engl., 1980, 19, 399.

• MDPI. Synthesis of New 2-(1,3-Dithianyl)phenols and Hexakis-[p-(1,3-dithian-2-yl)phenoxy]cyclotriphosphazene. [Link]

• W. G. Bentrude and J. H. Hargis, J. Am. Chem. Soc., 1970, 92, 7136.

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. mdpi.com [mdpi.com]

Application Note: 2-Chloro-1,3,2-Dithiaphospholane in the Synthesis of Phosphorodithioate (PS2) Oligonucleotides

Audience: Researchers, synthetic chemists, and drug development professionals.

Abstract & Mechanistic Insights

The therapeutic potential of oligonucleotides is often limited by their susceptibility to nuclease degradation in vivo. While first-generation phosphorothioate (PS) linkages—where one non-bridging oxygen is replaced by sulfur—dramatically improve nuclease resistance, they introduce a chiral center at the phosphorus atom ( Sp​ and Rp​ diastereomers). In standard solid-phase oligonucleotide synthesis (SPOS), this results in a complex mixture of 2n diastereomers, complicating purification, characterization, and regulatory approval.

Phosphorodithioate (PS2) linkages , in which both non-bridging oxygens are replaced by sulfur, resolve this issue by restoring an achiral phosphorus center while maintaining or exceeding the nuclease resistance of PS oligonucleotides [1].

The premier reagent for synthesizing these linkages is 2-chloro-1,3,2-dithiaphospholane . Pioneered by Okruszek and Stec, the "dithiaphospholane approach" utilizes this reagent as a highly efficient, bifunctional phosphitylating agent [1]. The causality behind its effectiveness lies in the built-in ring strain and the excellent leaving-group ability of the ethanedithiol moiety. When a growing oligonucleotide chain is exposed to a dithiaphospholane monomer in the presence of a strong base, the localized nucleophilicity of the 5'-OH drives a rapid, stereospecific ring-opening reaction, yielding the desired PS2 linkage [2]. Beyond nucleic acids, this reagent is also highly valued in the synthesis of small-molecule phosphorodithioates used as slow-releasing hydrogen sulfide ( H2​S ) donors for cardiovascular research [3].

Reaction Workflow Visualization

The following diagram illustrates the mechanistic pathway from the starting nucleoside to the final achiral PS2 linkage using the dithiaphospholane method.

Synthesis of PS2 oligonucleotides via the dithiaphospholane method.

Comparative Data Presentation

To justify the selection of the PS2 linkage over standard PO or PS linkages in drug development, the following table summarizes their critical physicochemical and biological properties.

Property	Phosphodiester (PO)	Phosphorothioate (PS)	Phosphorodithioate (PS2)
Non-bridging Oxygens	2	1 (1 Sulfur)	0 (2 Sulfurs)
Phosphorus Chirality	Achiral	Chiral ( Sp​ / Rp​ mixture)	Achiral (Stereouniform)
Nuclease Resistance	Low (Rapidly degraded)	High	Very High
RNase H Activation	Yes	Yes	Yes (Sequence dependent)
Synthesis Reagent	Standard Phosphoramidite	Phosphoramidite + Sulfurizing Agent	2-Chloro-1,3,2-dithiaphospholane
Coupling Catalyst	Tetrazole derivatives	Tetrazole derivatives	DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene)

Experimental Protocols

The following protocols outline the synthesis of the reagent, the preparation of the monomer, and the solid-phase coupling workflow. These procedures are designed as self-validating systems to ensure high fidelity at each step.

Protocol A: Synthesis of 2-Chloro-1,3,2-dithiaphospholane

Objective: Prepare the active phosphitylating reagent from basic precursors.

• Setup: Purge a 2 L round-bottom flask with argon. Add PCl3​ (0.25 mol) and triethylamine ( Et3​N , 0.63 mol) in 1.0 L of anhydrous diethyl ether.

• Addition: Dissolve 1,2-ethanedithiol (0.25 mol) in 500 mL of anhydrous diethyl ether. Add this solution dropwise over 2 hours via an addition funnel at room temperature.

  • Causality Insight: The reaction of PCl3​ with 1,2-ethanedithiol generates HCl. Et3​N is employed as an acid scavenger; by precipitating as triethylammonium chloride, it drives the equilibrium forward and prevents acid-catalyzed degradation of the highly reactive dithiaphospholane ring [1].

• Isolation: Stir the mixture overnight under argon. Filter the white triethylammonium chloride salts under an inert atmosphere, and remove the ether solvent under reduced pressure.

• Purification & Validation: Distill the crude product at 15 mm Hg. Collect the fraction boiling at 112–116 °C.

  • Self-Validation: Verify the product via 31P NMR. A single peak at δ ~169.0 ppm in CDCl3​ confirms the purity of 2-chloro-1,3,2-dithiaphospholane and the absence of unreacted PCl3​ [2].

Protocol B: Preparation of Nucleoside 3'-O-(2-thio-1,3,2-dithiaphospholane) Monomers

Objective: Convert a protected nucleoside into a stable P(V) monomer for SPOS.

• Phosphitylation: Dissolve the 5'-DMT-protected nucleoside (1.0 eq) and N,N-diisopropylethylamine (DIPEA, 1.5 eq) in anhydrous CH2​Cl2​ . Cool to 0 °C. Add 2-chloro-1,3,2-dithiaphospholane (1.2 eq) dropwise. Stir for 30 minutes.

• Sulfurization: Directly add a solution of elemental sulfur ( S8​ , 1.5 M) in a 1:1 mixture of CS2​ /pyridine to the reaction flask. Stir for an additional 2 hours at room temperature.

  • Causality Insight: The immediate introduction of S8​ rapidly oxidizes the transient P(III) intermediate to the P(V) dithiaphospholane. This oxidation is critical because the P(V) species is significantly more stable against hydrolysis, allowing for robust silica-gel purification and long-term storage prior to solid-phase synthesis [1].

• Purification: Concentrate the mixture and purify via flash chromatography (using Et3​N -washed silica gel to prevent acidic detriyltation) to isolate the stable monomer.

Protocol C: Solid-Phase Coupling for PS2 Internucleotide Linkages

Objective: Incorporate the PS2 linkage into a growing oligonucleotide chain.

• Detritylation: Treat the solid-support bound oligonucleotide with 3% trichloroacetic acid (TCA) in dichloromethane to expose the reactive 5'-OH group. Wash thoroughly with anhydrous acetonitrile.

• Coupling: Deliver a 0.1 M solution of the P(V) monomer (from Protocol B) and a 0.5 M solution of 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) in anhydrous acetonitrile to the column. Incubate for 5 minutes.

  • Causality Insight: DBU is strictly selected as the catalyst for this step. As a strong, non-nucleophilic amidine base, DBU efficiently deprotonates the 5'-hydroxyl of the support-bound oligonucleotide without engaging in competing nucleophilic attacks on the phosphorus center. This localized high nucleophilicity at the 5'-oxygen drives the rapid ring-opening of the dithiaphospholane monomer, forming the PS2 linkage [1, 2].

• Capping & Elongation: Wash the column with acetonitrile. Proceed with standard capping (acetic anhydride/N-methylimidazole) to block unreacted 5'-OH groups. Repeat the cycle for subsequent additions.

• Cleavage/Deprotection: Cleave the oligonucleotide from the support using 28% aqueous NH4​OH containing 50 mM dithiothreitol (DTT) at 55 °C for 16 hours. The DTT prevents oxidative disulfide formation between the sulfur-rich PS2 linkages.

References

• Okruszek A, Sierzchala A, Fearon KL, Stec WJ. "Synthesis of Oligo(Deoxyribonucleoside Phosphorodithioate)s by the Dithiaphospholane Approach." The Journal of Organic Chemistry, 1995, 60(22), 6998–7005. URL:[Link]

• Miller GP, Silverman AP, Kool ET. "New, Stronger Nucleophiles for Nucleic Acid-Templated Chemistry: Synthesis and Application in Fluorescence Detection of Cellular RNA." Bioorganic & Medicinal Chemistry, 2008, 16(1), 56-64. URL:[Link]

• Park CM, et al. "Synthesis and Evaluation of Phosphorodithioate-Based Hydrogen Sulfide Donors." Molecular BioSystems, 2013, 9(10), 2430-2434. URL:[Link]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Low Yield in 2-Chloro-1,3,2-Dithiaphospholane Derivatization

Welcome to the technical support center for the synthesis and derivatization of 2-chloro-1,3,2-dithiaphospholane. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during this sensitive but crucial chemical transformation. Here, we provide in-depth troubleshooting advice, frequently asked questions, and detailed protocols to help you optimize your reaction yields and obtain high-purity products.

Troubleshooting Guide: Addressing Low Yields and Side Reactions

Low yields in the synthesis of 2-chloro-1,3,2-dithiaphospholane are a frequent issue. This section is structured in a question-and-answer format to directly address specific problems you may be encountering in the lab.

Q1: My reaction yield is consistently low. What are the most probable causes?

Low yields can stem from several factors, often related to the purity of your reagents and the strict control of reaction conditions. Let's break down the most common culprits:

• Moisture Contamination: 2-Chloro-1,3,2-dithiaphospholane is highly sensitive to moisture. Trace amounts of water in your reagents or solvent, or exposure to atmospheric moisture, can lead to the hydrolysis of the product and starting materials, significantly reducing your yield. It is imperative to use anhydrous solvents and reagents and to conduct the reaction under a dry, inert atmosphere (e.g., nitrogen or argon).[1]

• Suboptimal Reaction Temperature: The reaction between phosphorus trichloride (PCl₃) and 1,2-ethanedithiol is exothermic.[1] Inadequate temperature control can lead to the formation of unwanted side products and oligomers. It is crucial to maintain a low reaction temperature, typically between -15°C and 0°C, especially during the addition of PCl₃.[1][2]

• Inefficient Removal of Hydrogen Chloride (HCl): The reaction produces HCl as a byproduct.[1][2] If not effectively removed, the accumulating HCl can establish an equilibrium that disfavors product formation. The presence of acid can also catalyze side reactions. To drive the reaction to completion, it is highly recommended to use a stoichiometric amount of a tertiary amine base, such as pyridine or triethylamine, to act as an HCl scavenger.[1][2] The resulting hydrochloride salt precipitates and can be easily removed by filtration.[1][2]

• Incorrect Stoichiometry: Precise measurement of reactants is critical. An excess of either PCl₃ or 1,2-ethanedithiol can lead to the formation of side products and unreacted starting material, complicating purification and reducing the yield of the desired product.

Q2: I observe a significant amount of a white, insoluble precipitate in my reaction mixture. What is it and is it problematic?

The white precipitate is most likely the hydrochloride salt of the tertiary amine base you are using (e.g., pyridine hydrochloride or triethylamine hydrochloride).[1][2] This is a positive indication that the base is effectively scavenging the HCl generated during the reaction. This precipitate should be completely removed by filtration before you proceed with the purification of your product.

Q3: My purified product seems to be unstable and decomposes over time. How can I improve its stability?

The stability of 2-chloro-1,3,2-dithiaphospholane can be compromised by residual acid (HCl) or moisture. Ensure that your product is thoroughly purified and stored under anhydrous conditions. If you suspect residual acid, consider an additional wash with a cold, anhydrous, non-protic solvent prior to the final distillation. For long-term storage, it is advisable to keep the product in a sealed container under an inert atmosphere at a low temperature.

Frequently Asked Questions (FAQs)

This section addresses common questions regarding the practical aspects of 2-chloro-1,3,2-dithiaphospholane synthesis.

What is the optimal purity for my starting materials?

For the best results, it is highly recommended to use high-purity starting materials. Phosphorus trichloride should be freshly distilled before use. The purity of 1,2-ethanedithiol is also critical, as impurities can lead to side reactions. Using reagents with a purity of 99% or higher is advisable.[3]

How critical is the reaction atmosphere?

The reaction is highly sensitive to moisture and atmospheric oxygen. Performing the entire procedure under a dry, inert atmosphere (nitrogen or argon) is essential to prevent the degradation of reactants and products, thereby maximizing your yield.[1]

What is the recommended method for purifying the final product?

The most effective method for purifying 2-chloro-1,3,2-dithiaphospholane is fractional vacuum distillation.[1] This technique allows for the separation of the product from less volatile impurities at a lower temperature, minimizing the risk of thermal decomposition. It is crucial to ensure your distillation apparatus is completely dry before use.[1]

How can I monitor the progress of my reaction?

³¹P NMR spectroscopy is an excellent tool for monitoring the reaction progress. The starting material, PCl₃, has a characteristic chemical shift, and the formation of the product, 2-chloro-1,3,2-dithiaphospholane, can be observed by the appearance of a new peak at approximately 218 ppm. This allows for real-time assessment of the reaction's completion and the presence of any phosphorus-containing impurities.

Experimental Protocols

Here, we provide a detailed, step-by-step protocol for the synthesis of 2-chloro-1,3,2-dithiaphospholane.

Synthesis of 2-chloro-1,3,2-dithiaphospholane

Materials:

• 1,2-Ethanedithiol

• Phosphorus trichloride (PCl₃)

• Anhydrous diethyl ether (or other suitable anhydrous solvent)

• Anhydrous pyridine (or triethylamine)

• Nitrogen or Argon gas supply

Procedure:

• Set up a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen/argon inlet.

• In the flask, combine anhydrous diethyl ether, 1,2-ethanedithiol, and anhydrous pyridine.

• Cool the mixture to between -15°C and -10°C using a suitable cooling bath, with constant stirring.

• Slowly add phosphorus trichloride dropwise from the dropping funnel to the reaction mixture while maintaining the low temperature.

• After the addition is complete, allow the solution to slowly warm to room temperature and continue stirring for an additional 1.5 to 2 hours.

• A white precipitate of pyridine hydrochloride will form. Remove the precipitate by filtration under an inert atmosphere.

• The desired product in the ether solution can then be purified by fractional vacuum distillation.

Visualizing the Workflow

To aid in understanding the experimental process and troubleshooting logic, the following diagrams are provided.

Caption: A streamlined workflow for the synthesis of 2-chloro-1,3,2-dithiaphospholane.

Caption: A flowchart for troubleshooting low yields in dithiaphospholane synthesis.

Quantitative Data Summary

The following table provides a summary of key reaction parameters for the synthesis of 2-chloro-1,3,2-dithiaphospholane and its oxygen-containing analogue for comparison.

Parameter	2-chloro-1,3,2-dithiaphospholane	2-chloro-1,3,2-dioxaphospholane	Reference
Reactants	1,2-Ethanedithiol, PCl₃	Ethylene Glycol, PCl₃	[1][2]
Solvent	Anhydrous Diethyl Ether	Anhydrous Diethyl Ether, Dichloromethane	[1][2]
Base	Pyridine or Triethylamine	Pyridine or Triethylamine	[1][2]
Reaction Temp.	-15°C to -10°C	-17°C to 0°C	[1][2]
Purification	Fractional Vacuum Distillation	Simple or Fractional Vacuum Distillation	[1]

References

• Synthesis of 1,3,2-Dioxoazaphospholanes. Available at: [Link]

• NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the. Available at: [Link]

• CN102775446A - Method for preparing 2-chloro-1,3,2-dioxaphospholane-2-oxide.

• Synthesis of 1,3,2-Dioxoazaphospholanes. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. omicsonline.org [omicsonline.org]
• 3. CN102775446A - Method for preparing 2-chloro-1,3,2-dioxaphospholane-2-oxide - Google Patents [patents.google.com]

Purification methods for 2-chloro-1,3,2-dithiaphospholane reaction products

Welcome to the Technical Support Center for the synthesis, handling, and purification of 2-chloro-1,3,2-dithiaphospholane and its reaction products. This guide is designed for researchers and drug development professionals working on phosphorodithioate-based hydrogen sulfide (H₂S) donors, modified oligonucleotides, and isosteric phosphate replacements.

Because of the extreme moisture and oxidation sensitivity of phosphorus(III) reagents, successful purification requires a deep understanding of the underlying chemical causality. This guide provides field-proven troubleshooting strategies, self-validating protocols, and mechanistic insights to ensure high-yield isolation of your target compounds.

Core Experimental Workflow

Caption: Workflow for 2-chloro-1,3,2-dithiaphospholane reaction and purification.

Section 1: General Handling & Pre-Purification FAQs

Q: How should I store and handle 2-chloro-1,3,2-dithiaphospholane to prevent degradation? A: The reagent must be handled strictly under an inert atmosphere (Argon or Nitrogen) using Schlenk techniques. Exposure to atmospheric moisture causes rapid hydrolysis of the P-Cl bond, releasing HCl gas and forming unreactive H-phosphonates[1]. Store the distilled reagent at -20°C over molecular sieves.

Q: Can I isolate the P(III) intermediate before sulfurization? A: It is highly discouraged. The intermediate trivalent phosphite is extremely susceptible to oxidation and moisture-driven hydrolysis. The self-validating protocol dictates immediate in-situ sulfurization with elemental sulfur (S₈) to form the stable P(V) sulfide[2]. This locks the stereocenter and stabilizes the molecule, making subsequent chromatographic purification viable[1].

Section 2: Troubleshooting Common Purification Issues

Q: My isolated P(V) dithiaphospholane sulfide shows significant degradation and poor yield after flash chromatography. What went wrong? A: You likely used standard, untreated silica gel. Dithiaphospholanes and phosphorodithioates are highly sensitive to acidic conditions. The inherent acidity of silanol groups on standard silica gel catalyzes the premature ring-opening and hydrolysis of the dithiaphospholane ring[3]. Resolution: You must pre-wash your silica gel with 1-2% triethylamine (NEt₃) in your starting eluent to neutralize these acidic sites before loading your compound[2].

Q: I am trying to evaluate phosphorodithioate-based H₂S donors, but my purification yields a product that hydrolyzes during the assay. Why? A: Phosphorodithioates undergo rapid hydrolysis under highly acidic conditions[3]. If your purification stream (e.g., HPLC eluents) or your assay (such as the acidic methylene blue method) drops the pH significantly, the product will degrade prematurely. Ensure all purification streams are buffered to neutral or slightly basic pH, and use neutral fluorescent probes (like Dansyl azide) for biological evaluation[3].

Table 1: Troubleshooting Common Impurities in Dithiaphospholane Syntheses

Impurity Profile	Diagnostic (NMR/TLC)	Root Cause	Resolution/Purification Strategy
Unreacted Reagent	³¹P NMR peak at ~169 ppm	Incomplete distillation of starting materials	Perform vacuum distillation at 15 mm Hg (bp=112–116°C)[2].
Hydrolyzed P(III)	³¹P NMR doublet (~10-20 ppm), J_PH > 600 Hz	Moisture exposure before sulfurization	Rigorously dry solvents; flush system with Argon. Do not isolate P(III).
Ring-Opened Byproducts	Multiple highly polar spots on TLC	Acid-catalyzed degradation on silica	Pre-wash silica gel with 1-2% NEt₃ prior to column loading[2].
Excess Elemental Sulfur	UV-active spot at solvent front (Rf ~0.9 in hexanes)	Over-stoichiometry of S₈ during oxidation	Filter crude mixture over Celite; S₈ elutes in the void volume[2].

Section 3: Validated Step-by-Step Methodologies

Protocol 1: Purification of 2-Chloro-1,3,2-dithiaphospholane via Vacuum Distillation

Causality: The crude synthesis of this reagent (from PCl₃ and 1,2-ethanedithiol) leaves behind unreacted PCl₃ and amine hydrochloride salts. Distillation is the only reliable method to isolate the highly reactive P(III) species without inducing hydrolysis[2].

• Filtration: Filter the crude reaction mixture under an inert atmosphere (using a Schlenk frit) to remove the triethylamine hydrochloride salt byproduct[2].

• Concentration: Remove the reaction solvent (e.g., diethyl ether or benzene) under reduced pressure using a rotary evaporator backfilled with Argon.

• Distillation: Transfer the concentrated oil to a flame-dried short-path distillation apparatus.

• Fraction Collection: Apply a vacuum of 15 mm Hg. Slowly heat the oil bath and collect the fraction boiling at 112–116°C[2].

• Self-Validation: Analyze the colorless liquid via ³¹P NMR (in CDCl₃). A single, sharp peak at 169.0 ppm confirms the absolute purity of 2-chloro-1,3,2-dithiaphospholane[2][4].

Protocol 2: One-Pot Phosphitylation, Sulfurization, and Chromatographic Purification

Causality: To prevent the degradation of the P(III) intermediate, phosphitylation and sulfurization are combined into a single continuous workflow.

• Phosphitylation: React the nucleophile (e.g., 5′-O-acetyl-thymidine) with 2-chloro-1,3,2-dithiaphospholane in dry CH₂Cl₂ using N,N-diisopropylethylamine (DIPEA) as a base at room temperature[2].

• In-Situ Sulfurization: After complete consumption of the starting material (monitored by TLC), immediately add an excess of elemental sulfur (S₈) directly to the reaction mixture. Stir for 12-48 hours[1][2].

• Filtration: Filter the mixture over a bed of Celite to remove excess, undissolved elemental sulfur[2]. Remove the solvent under reduced pressure.

• Column Preparation: Prepare a flash chromatography column using silica gel pre-washed with 1% NEt₃ in CH₂Cl₂ to prevent acid-catalyzed degradation[2].

• Elution: Load the crude oil and elute using a gradient of 0–60% ethyl acetate in CH₂Cl₂[2].

• Self-Validation: The purified 3′-O-(2-thio-1,3,2-dithiaphospholane) derivative will show a distinct ³¹P NMR shift (typically in the 90-100 ppm range) and will now resist degradation upon exposure to atmospheric moisture[2].

Section 4: Advanced FAQs for Drug Synthesis & Ring-Opening

Caption: DBU-assisted ring-opening and purification of phosphorodithioates.

Q: How do I purify the final phosphorodithioate after DBU-assisted ring opening? A: The ring-opening of the dithiaphospholane sulfide with a nucleophile (like 3-hydroxypropionitrile or a phenol) in the presence of 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU) yields the product as a DBU salt[3][5]. Because these salts are highly polar, they cannot be purified by standard normal-phase chromatography. Instead, they are purified by precipitation, ion-exchange chromatography, or flash chromatography using a highly polar eluent system (e.g., MeOH/CHCl₃)[6].

Table 2: Quantitative Yields and Chromatographic Conditions for Key Derivatives

Compound Type	Typical Yield	Stationary Phase	Eluent System	Additive
2-Chloro-1,3,2-dithiaphospholane	45-80%	None (Distillation)	N/A	N/A
Nucleoside P(V) Dithiaphospholane Sulfides	46-85%	Silica Gel	EtOAc / CH₂Cl₂ (Gradient)	1-2% NEt₃
Phosphorodithioate DBU Salts	74-95%	Silica Gel	MeOH / CHCl₃	None
Oligonucleotide Phosphorodithioates	>90% per step	C18 Reverse Phase	TEAA / Acetonitrile	0.1 M TEAA

Sources

• 1. Thieme E-Books & E-Journals [thieme-connect.de]
• 2. New, Stronger Nucleophiles for Nucleic Acid-Templated Chemistry: Synthesis and Application in Fluorescence Detection of Cellular RNA - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis and Evaluation of Phosphorodithioate-Based Hydrogen Sulfide Donors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. rsc.org [rsc.org]
• 5. pubs.rsc.org [pubs.rsc.org]
• 6. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

A Researcher's Guide to Phosphitylating Agents: A Comparative Analysis of Alternatives to 2-Chloro-1,3,2-dithiaphospholane

As a Senior Application Scientist, my experience in complex molecule synthesis has repeatedly highlighted the pivotal role of the phosphitylation step. The choice of reagent for this transformation is not merely a matter of preference; it dictates the efficiency, purity, and ultimate success of synthesizing target molecules, particularly in the demanding field of oligonucleotide and phosphopeptide development. The workhorse of many legacy protocols, 2-chloro-1,3,2-dithiaphospholane, is known for its high reactivity. However, this reactivity comes at the cost of stability and handling difficulties, prompting the field to seek more robust and versatile alternatives.

This guide provides an in-depth comparison of key phosphitylating agents, moving beyond a simple catalog of options. We will explore the causal relationships between their structural features, reactivity, and performance in practical applications. By grounding our discussion in mechanistic principles and supporting experimental data, this document aims to empower researchers and drug development professionals to make informed decisions for their specific synthetic challenges.

The Baseline: Understanding 2-Chloro-1,3,2-dithiaphospholane

2-Chloro-1,3,2-dithiaphospholane is a cyclic phosphorochloridite featuring a five-membered ring containing two sulfur atoms flanking the phosphorus center.[1] Its high electrophilicity at the phosphorus atom, driven by the inductive effect of the chlorine atom, makes it a potent phosphitylating agent.

Mechanism of Action: The reaction proceeds via a nucleophilic attack of a hydroxyl group (e.g., the 5'-OH of a nucleoside) on the phosphorus atom, displacing the chloride anion. This reaction is typically rapid but is also highly susceptible to competing reactions with trace amounts of water, leading to hydrolysis and the formation of undesired byproducts.[2][3]

Advantages:

• High Reactivity: Enables rapid phosphitylation under appropriate conditions.

Disadvantages:

• Moisture Sensitivity: Extremely sensitive to hydrolysis, requiring stringent anhydrous conditions and freshly prepared reagents.[4]

• Side Reactions: Prone to side reactions, which can complicate purification and lower overall yield.

• Handling and Stability: The reagent and its phosphitylated products can be unstable, limiting their shelf life and requiring careful storage.[5]

The inherent drawbacks of 2-chloro-1,3,2-dithiaphospholane, especially in the context of automated, high-throughput synthesis, have been the primary driver for the development and adoption of alternative reagents.

Key Alternatives and Comparative Analysis

The search for better phosphitylating agents has led to the development of several classes of compounds, each with a unique profile of reactivity, stability, and ease of use. We will focus on the most prominent and scientifically validated alternatives.

2-Chloro-1,3,2-dioxaphospholane

A direct analogue of the dithiaphospholane, this reagent replaces the two sulfur atoms with oxygen atoms.[6] This seemingly minor change has significant implications for its chemical behavior.

• Structure and Properties: The replacement of sulfur with more electronegative oxygen atoms slightly increases the electrophilicity of the phosphorus center. It is a versatile building block in organophosphorus chemistry, used in the synthesis of flame retardants, agricultural chemicals, and pharmaceuticals.[7][8]

• Reactivity and Stability: While still highly reactive and moisture-sensitive, it is generally considered easier to handle than its dithio- counterpart.[7] Its stability and reactivity make it suitable for a range of chemical applications.[7][8] The synthesis of this compound typically involves the reaction of phosphorus trichloride with ethylene glycol, requiring careful temperature control to manage the exothermic reaction.[9]

• Applications: It is widely used for introducing the cyclic ethylene phosphite group, which serves as a precursor for various phosphonate derivatives.[7][10]

2-Chloro-4H-1,3,2-benzodioxaphosphorin-4-one (Salicyl Phosphorochloridite)

This reagent incorporates the phosphorus atom into a six-membered ring fused to a benzene ring. This aromatic system significantly influences the reagent's properties.

• Structure and Properties: The rigid, planar structure and the electron-withdrawing nature of the fused benzoyl group enhance the electrophilicity of the phosphorus atom.[11][12] It is soluble in common organic solvents like acetonitrile, dichloromethane, and THF.[13][14]

• Reactivity and Stability: It offers high reactivity and, crucially, demonstrates high regioselectivity, particularly for the 5'-hydroxyl group of unprotected nucleosides.[15] This selectivity is a significant advantage as it can reduce the need for extensive protection/deprotection steps in synthesis.[15]

• Mechanism and Application: A notable application involves its in-situ reaction with pyrophosphate to generate a highly selective phosphitylating agent for the one-pot synthesis of nucleoside 5'-triphosphates from unprotected nucleosides.[15] This strategy streamlines a traditionally complex multi-step process.

Phosphoramidites (e.g., 2-Cyanoethyl-N,N-diisopropylchlorophosphoramidite)

Phosphoramidites represent a paradigm shift from the highly reactive chlorophosphite reagents. They are trivalent phosphorus compounds that are relatively stable until activated by a weak acid.[4] This "on-demand" reactivity is the cornerstone of modern automated oligonucleotide synthesis.

• Structure and Properties: The most common phosphoramidites feature a diisopropylamino group, which provides steric hindrance and electronic stabilization, and a 2-cyanoethyl protecting group on the phosphite oxygen.[4] The diisopropylamino group is favored due to the increased stability it imparts to the reagent.[4]

• Mechanism of Activation and Coupling: Phosphoramidites do not react directly with hydroxyl groups. They require an activator, such as 1H-tetrazole or its derivatives like 4,5-dicyanoimidazole (DCI), to protonate the nitrogen of the diisopropylamino group, turning it into a good leaving group.[][17] This generates a highly reactive phosphite triester intermediate that rapidly couples with the free 5'-hydroxyl of the growing oligonucleotide chain.[][18] The choice of activator is critical; DCI, for instance, is less acidic than tetrazole but more nucleophilic, leading to faster coupling times.[17][19][20]

dot

Caption: Activation and Coupling Mechanism of Phosphoramidites.

Performance Comparison: A Data-Driven Overview

The choice of a phosphitylating agent is a multi-factorial decision. The following table summarizes the key performance characteristics of the discussed agents, providing a basis for objective comparison.

Feature	2-Chloro-1,3,2-dithiaphospholane	2-Chloro-1,3,2-dioxaphospholane	2-Chloro-4H-1,3,2-benzodioxaphosphorin-4-one	Phosphoramidites
Reactivity	Very High	High	High	Tunable (Requires Activator)
Stability	Low (Moisture Sensitive)[4]	Low (Moisture Sensitive)[7]	Moderate	High (Stable until activated)[4]
Handling	Difficult (Requires strict anhydrous conditions)	Difficult (Requires strict anhydrous conditions)	Moderate	Relatively Easy (Suited for automation)
Selectivity	Moderate	Moderate	High (Excellent 5'-OH selectivity)[15]	Very High (Activator-controlled)
Typical Coupling Efficiency	Variable, often <95% due to side reactions[21]	95-98%	>98% in specific applications[15]	>99% with optimized activators[17]
Primary Use Case	Legacy small-scale synthesis	General phosphitylation	One-pot synthesis of nucleotide triphosphates[15]	Automated oligonucleotide synthesis[22]
Key Advantage	High intrinsic reactivity	Versatile chemical precursor[7]	High regioselectivity without protecting groups	High stability and coupling efficiency
Key Disadvantage	Poor stability, side reactions	Moisture sensitivity	Niche applications	Requires an additional activator reagent

Experimental Protocol: Standard Phosphoramidite Coupling in Automated Oligonucleotide Synthesis

This protocol describes a single coupling cycle on an automated DNA/RNA synthesizer, a process that exemplifies the practical advantages of phosphoramidite chemistry. The trustworthiness of this protocol lies in its iterative nature; the high stepwise yield is essential for the synthesis of long oligonucleotides, and any deviation is immediately apparent in the final product purity.[2]

Objective: To couple a phosphoramidite monomer to the 5'-hydroxyl group of a solid-support-bound oligonucleotide chain.

Materials:

• CPG (Controlled Pore Glass) solid support with initial nucleoside attached.

• Deblocking Solution: 3% Trichloroacetic acid (TCA) or Dichloroacetic acid (DCA) in Dichloromethane (DCM).

• Activator Solution: 0.25 M 4,5-Dicyanoimidazole (DCI) in Acetonitrile.

• Phosphoramidite Solution: 0.1 M nucleoside phosphoramidite in Acetonitrile.

• Capping Solution A: Acetic Anhydride in THF/Lutidine.

• Capping Solution B: 16% N-Methylimidazole (NMI) in THF.

• Oxidizing Solution: 0.02 M Iodine in THF/Water/Pyridine.

• Anhydrous Acetonitrile (ACN) for washing.

dot

Caption: Automated Oligonucleotide Synthesis Cycle Workflow.

Methodology:

• Deblocking (Detritylation): The solid support is washed with the Deblocking Solution to remove the acid-labile 5'-dimethoxytrityl (DMT) protecting group from the terminal nucleoside, exposing the 5'-hydroxyl group.

  • Causality: This step is essential to provide a free nucleophile for the subsequent coupling reaction. Incomplete detritylation will terminate chain elongation at that site.

• Washing: The column is thoroughly washed with anhydrous acetonitrile to remove the deblocking agent and any liberated trityl cations.

  • Causality: Residual acid can neutralize the activator or degrade the incoming phosphoramidite, drastically reducing coupling efficiency.[2]

• Coupling: The Activator Solution and Phosphoramidite Solution are delivered simultaneously to the column. The activated phosphoramidite reacts with the free 5'-hydroxyl group.

  • Causality: The use of an activator like DCI provides a rapid and near-quantitative reaction, achieving >99% coupling efficiency in under a minute.[17][20] This high efficiency is critical for producing high-purity, full-length oligonucleotides.

• Capping: The Capping Solutions are delivered to acetylate any unreacted 5'-hydroxyl groups.

  • Causality: This step permanently blocks failure sequences (n-1 mers) from participating in subsequent reaction cycles, which simplifies final product purification.[17]

• Oxidation: The Oxidizing Solution is passed through the column to convert the newly formed phosphite triester linkage to the more stable pentavalent phosphate triester.

  • Causality: The natural DNA backbone contains a phosphate linkage. This oxidation step stabilizes the internucleotide bond against cleavage in subsequent acidic deblocking steps.[22]

• Washing: A final wash with acetonitrile removes residual reagents and prepares the column for the next cycle.

The cycle is repeated until the desired oligonucleotide sequence is assembled.

Conclusion and Future Outlook

While 2-chloro-1,3,2-dithiaphospholane and its direct analogues served as foundational tools in organophosphorus chemistry, their operational limitations have rendered them largely obsolete for high-performance applications like drug development. The advent of phosphoramidite chemistry, with its unique combination of stability and activator-controlled reactivity, has revolutionized the field, particularly in automated synthesis. The >99% stepwise yields achievable with modern phosphoramidites and activators like DCI are now the industry standard.[17][21]

For specialized applications, reagents like 2-chloro-4H-1,3,2-benzodioxaphosphorin-4-one offer elegant solutions for challenging transformations, such as the regioselective phosphorylation of unprotected nucleosides.[15] The continued evolution of phosphitylating agents will likely focus on improving the synthesis of modified oligonucleotides (e.g., phosphorothioates) and developing even more efficient and "green" synthetic routes. The choice of reagent is a critical experimental parameter, and a thorough understanding of the reactivity, stability, and mechanistic nuances of each alternative is essential for any researcher aiming to push the boundaries of chemical synthesis.

References

• Coupling Pathways and Activation Mechanisms in Phosphoramidite Reactions. Google Cloud.
• Vargeese, C., Carter, J., Yegge, J., Krivjansky, S., Settle, A., Kropp, E., Peterson, K., & Pieken, W. (1998). Efficient activation of nucleoside phosphoramidites with 4,5-dicyanoimidazole during oligonucleotide synthesis. Nucleic Acids Research, 26(4), 1046-1050.
• Ravikumar, V. T., & Cherukupalli, S. (2001). Phosphoramidite Coupling to Oligonucleotides Bearing Unprotected Internucleosidic Phosphate Moieties. The Journal of Organic Chemistry, 66(4), 1354-1358.
• Efficient activation of nucleoside phosphoramidites with 4,5-dicyanoimidazole during oligonucleotide synthesis. Nucleic Acids Research, Oxford Academic.
• Oligonucleotide synthesis basics: 4 key takeaways for in-house oligo production. (2021). Link Technologies.
• Hayakawa, Y., Kawai, R., Hirata, A., Sugimoto, J., Kataoka, M., & Sakakura, A. (2004). O-Selectivity and Utility of Phosphorylation Mediated by Phosphite Triester Intermediates in the N-Unprotected Phosphoramidite Method. Journal of the American Chemical Society, 126(38), 11934-11941.
• Mechanisms of the Substitution Reactions of Phosphoramidites and Their Congeners. ResearchGate.
• Russell, M. A., Laws, A. P., Atherton, J. H., & Page, M. I. (2008). The mechanism of the phosphoramidite synthesis of polynucleotides. Organic & Biomolecular Chemistry, 6(18), 3270-3275.
• The Art of Phosphitylation. (2022). Entegris.
• Xie, C., Johnson, M. D., & Zbonovsky, M. (2005). Nucleosidic Phosphoramidite Synthesis via Phosphitylation: Activator Selection and Process Development. Organic Process Research & Development, 9(5), 571-579.
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• Synthesis of 1,3,2-Dioxoazaphospholanes. (2017). International Journal of Pharmacy and Technology.
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• Phosphoramidite Stability in Long Oligonucleotide Synthesis. BenchChem.
• An efficient alternative to DBU in the oxathiaphospholane (OTP) method for the solid phase synthesis of P-stereodefined phosphorothioate analogs. PMC.
• Roy, S., & Caruthers, M. H. (2013). Synthesis of DNA/RNA and Their Analogs via Phosphoramidite and H-Phosphonate Chemistries. Molecules, 18(11), 14268-14284.
• 2-Chloro-1,3,2-dioxaphospholane. Chem-Impex.
• Ogilvie, K. K., & Nemer, M. J. (1980). The chemical synthesis of oligoribonucleotides VII. A comparison of condensing agents in the coupling of silylated ribonucleosides. Nucleic Acids Research, 8(9), 2105-2115.
• Any nucleic acid chemists here? trying to make my phosphitylations more consistent. (2023). Reddit.
• Kumar, P., & Huang, Z. (2014). Use of a Novel 5′-Regioselective Phosphitylating Reagent for One-Pot Synthesis of Nucleoside 5′-Triphosphates from Unprotected Nucleosides. Current Protocols in Nucleic Acid Chemistry, 56(1), 13.7.1-13.7.18.
• 2-Chloro-1,3,2-dioxaphospholane 822-39-9 wiki. Guidechem.
• Product Class 16: Phosphoric Acid and Derivatives. Thieme Chemistry.
• Stawinski, J., & Kraszewski, A. (2002). Synthetic Strategies and Parameters Involved in the Synthesis of Oligodeoxyribo- and Oligoribonucleotides According to the H-Phosphonate Method. Current Protocols in Nucleic Acid Chemistry, 8(1), 3.4.1-3.4.17.
• Industrial Synthesis of 2-Chloro-1,3,2-dioxaphospholane. BenchChem.
• The Phosphoramidite Approach for Oligonucleotide Synthesis. ResearchGate.
• 2-Chloro-1,3,2-dioxaphospholane: A Versatile Intermediate in Organic Synthesis. LookChem.
• Phosgene and Substitutes. Sigma-Aldrich.
• 2-Chloro-4H-1,3,2-benzodioxaphosphorin-4-one, 97%. ThermoFisher Scientific.
• 2-CHLORO-4H-1,3,2-BENZODIOXAPHOSPHORIN-4-ONE CAS#: 5381-99-7. ChemWhat.
• 2-Chloro-4H-1,3,2-benzodioxaphosphorin-4-one, 97%. Fisher Scientific.
• 2-Chloro-1,3,2-dioxaphospholane 97 822-39-9. Sigma-Aldrich.
• Wang, L., Yang, Z., Chen, L., Xu, J., Shen, J., & Lin, S. (2003). Synthesis and Characterization of 2-Chloro-2-oxo-1,3,2-dioxaphospholanes Containing Hydroxyl Group and Corresponding Phosphorylcholines. Chemical Journal of Chinese Universities, 24(6), 1034.
• 2-Chloro-1,3,2-dioxaphospholane. TCI AMERICA.
• Chemical structures of some popular phosphitylating agents. ResearchGate.

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Spectroscopic characterization of 2-chloro-1,3,2-dithiaphospholane adducts

An in-depth understanding of cyclic chlorophosphites is essential for researchers engaged in structural elucidation and advanced oligonucleotide synthesis. While 2-chloro-1,3,2-dioxaphospholane (DOP) has historically served as a standard derivatizing agent, the sulfur analog—2-chloro-1,3,2-dithiaphospholane (DTP) —offers distinct electronic and spectroscopic advantages.

This guide provides an objective comparison of DTP against its oxygenated counterpart, detailing the causality behind its unique spectroscopic signatures, its application in drug development, and field-proven, self-validating experimental protocols.

Mechanistic Workflow of DTP Derivatization

DTP functions by reacting with labile hydrogen-containing functional groups (such as alcohols, amines, and thiols) via an SN2-like nucleophilic substitution at the phosphorus(III) center. This derivatization converts NMR-silent or overlapping functional groups into highly resolved, diagnostic 31P NMR signals.

Workflow of nucleophilic derivatization and NMR characterization using dithiaphospholane.

Spectroscopic Characterization: DTP vs. DOP

The substitution of oxygen for sulfur in the five-membered phospholane ring fundamentally alters the electronic shielding of the phosphorus atom. Because sulfur is less electronegative and more polarizable than oxygen, it exerts a weaker inductive electron-withdrawing effect. This physical reality dictates the distinct multinuclear NMR signatures of DTP adducts.

Table 1: Multinuclear NMR Data Comparison of Derivatizing Agents and Adducts

Compound / Adduct	31P NMR (ppm)	13C NMR (ppm)	2JCP (Hz)	1H NMR (ppm)
2-Chloro-1,3,2-dithiaphospholane (DTP)	168.4 – 169.0	42.4 – 42.8	2.2 – 2.6	3.54 – 3.77 (m)
2-Chloro-1,3,2-dioxaphospholane (DOP)	Literature Dep.	65.0	8.7	~4.20 – 4.50 (m)
DTP-Thiol Adducts	102.0 – 113.0	N/A	N/A	N/A
DTP-Diisopropylamine Adduct	95.6	N/A	N/A	3.06 – 3.55 (m)

Data synthesized from peer-reviewed characterizations 1, 2, 3.

Causality Behind the Spectra:

• 13C NMR Chemical Shifts: The ring carbons of DTP resonate significantly upfield (~42.4 ppm) compared to DOP (~65.0 ppm). The reduced electronegativity of the bridging sulfur atoms increases the electron density around the adjacent carbon nuclei, shielding them from the external magnetic field 1.

• Carbon-Phosphorus Coupling (2JCP): The two-bond coupling constant is markedly smaller in DTP (2.2 Hz) than in DOP (8.7 Hz). This diagnostic reduction is caused by differences in orbital overlap and s-character between the C–S–P and C–O–P linkages 1.

• 31P NMR Dispersion: Unreacted DTP presents a sharp signal at ~169.0 ppm. Upon nucleophilic attack, the chemical shift moves drastically upfield (e.g., 95.6 ppm for secondary amines; 102–113 ppm for thiols). This massive spectral window allows researchers to easily distinguish between different classes of adducted nucleophiles in complex mixtures 2.

Application in Therapeutics: Phosphorothioate Oligonucleotides

Beyond analytical derivatization, DTP is a cornerstone reagent in the synthesis of advanced therapeutics. In drug development, replacing the native phosphodiester backbone of RNA/DNA with a phosphorothioate linkage is critical. This sulfur substitution provides higher nuclease resistance and significantly improves cell membrane permeability 4.

Because the phosphorus atom in these linkages is chiral, thousands of diastereomers can form during standard synthesis. DTP and its derivatives are utilized to stereocontrolledly introduce these sulfur modifications, ensuring the resulting oligonucleotides maintain high target binding affinity and predictable pharmacokinetic profiles 4.

Self-Validating Experimental Protocols

To ensure reproducibility, the following methodologies are designed as self-validating systems, utilizing in-process NMR tracking to confirm reaction success.

Protocol A: Synthesis of 2-Chloro-1,3,2-dithiaphospholane

Objective: Synthesize high-purity DTP while preventing acid-catalyzed ring degradation.

• System Setup: Flame-dry a 2-neck round-bottom flask and purge with argon. Phosphorus(III) compounds are highly susceptible to oxidation; strictly anhydrous, O2-free conditions are mandatory.

• Reagent Mixing: Dissolve PCl3 (1.0 eq) and triethylamine (2.5 eq) in anhydrous diethyl ether at room temperature.

  • Causality: Triethylamine acts as an essential HCl scavenger. Without it, the liberated hydrochloric acid would rapidly degrade the newly formed, acid-sensitive dithiaphospholane ring.

• Controlled Addition: Add a solution of 1,2-ethanedithiol (1.0 eq) in ether dropwise via cannula over a period of 2 hours.

  • Causality: Slow addition mitigates the exothermic nature of the nucleophilic attack, preventing localized heating and suppressing the formation of polymeric side products 2.

• Isolation: Stir the mixture overnight. Filter off the precipitated triethylamine hydrochloride salts under inert atmosphere, and remove the solvent under reduced pressure. Distill the crude liquid at 15 mm Hg (bp = 112–116°C).

• Self-Validation: Acquire a baseline 31P NMR spectrum of the distillate in CDCl3. A single, sharp resonance at 169.0 ppm confirms the purity of the cyclic chlorophosphite 2.

Protocol B: Derivatization of Labile Hydrogens for NMR Analysis

Objective: Quantitatively convert target analytes into DTP adducts for structural elucidation.

• Sample Preparation: Dissolve the analyte (e.g., secondary amine or thiol) in anhydrous CDCl3 or benzene.

  • Causality: Trace moisture will rapidly hydrolyze the P–Cl bond of the DTP reagent, creating a false-positive 31P signal that obscures the target adduct.

• Derivatization: Add 1.2 equivalents of N,N-diisopropylethylamine (DIPEA), followed by 1.1 equivalents of DTP.

  • Causality: DIPEA is highly sterically hindered. It effectively neutralizes the HCl byproduct without acting as a competing nucleophile against the DTP reagent.

• Incubation: Stir the reaction mixture at room temperature for 1 to 3 hours.

• Self-Validation & Analysis: Transfer the crude mixture directly into an NMR tube. The reaction is self-validating: track the disappearance of the reagent's 31P peak at 169.0 ppm. The emergence of a new upfield peak (e.g., 95.6 ppm for diisopropylamine) confirms quantitative conversion to the adduct 2.

References

• SYNTHESES, NMR CHARACTERIZATION AND SEMI-EMPIRICAL STRUCTURAL STUDIES OF DITHIAPHOSPHOLANE DERIV
• New, Stronger Nucleophiles for Nucleic Acid-Templated Chemistry: Synthesis and Application in Fluorescence Detection of Cellular RNA - PMC. nih.gov.
• Accelerating the End-to-end Production of Cyclic Phosphate Monomers with Modular Flow Chemistry. rsc.org.
• KR20210003793A - Novel phosphorus (V)-based reagents, methods for their preparation, and their use in preparing stereo-defined organophosphorus (V) compounds. google.com.

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A Comparative Guide to the Reactivity of 2-Chloro-1,3,2-dithiaphospholane and Other Common Chlorophosphines

Introduction: The Role of Chlorophosphines in Modern Synthesis

Chlorophosphines are a cornerstone class of reagents in synthetic chemistry, prized for their utility in constructing phosphorus-carbon and phosphorus-heteroatom bonds. Their reactivity, centered on an electrophilic phosphorus(III) atom, allows for the facile introduction of phosphine moieties into a vast array of organic molecules. These resulting organophosphorus compounds are critical as ligands in catalysis, intermediates in pharmaceutical development, and building blocks for material science.[1][2]

While reagents like chlorodiphenylphosphine and dichlorophenylphosphine are workhorses in the field, there is a growing demand for specialized chlorophosphines that offer unique reactivity profiles and introduce specific functionalities. 2-Chloro-1,3,2-dithiaphospholane is one such reagent. Its cyclic dithio structure imparts distinct electronic and steric properties to the phosphorus center, differentiating its reactivity from common acyclic and aryl-substituted analogues. This guide provides a detailed benchmark of 2-chloro-1,3,2-dithiaphospholane's reactivity, offering experimental frameworks to compare its performance against established chlorophosphines for researchers, scientists, and drug development professionals.

Pillar 1: Theoretical Underpinnings of Chlorophosphine Reactivity

The reactivity of a chlorophosphine is fundamentally governed by the electrophilicity of its phosphorus atom. The primary reaction pathway is a nucleophilic substitution at the phosphorus center (Sₙ2@P), where a nucleophile attacks the phosphorus atom, displacing the chloride anion as a leaving group.[3][4]

Several factors dictate the rate and success of this substitution:

• Electronic Effects: The substituents attached to the phosphorus atom profoundly influence its electrophilicity. Electron-withdrawing groups (EWGs) pull electron density away from the phosphorus, making it more positive and thus more susceptible to nucleophilic attack. Conversely, electron-donating groups (EDGs) decrease its electrophilicity.

• Steric Hindrance: The size of the substituents can physically block the nucleophile's approach to the phosphorus center. Highly congested chlorophosphines will react more slowly than their less hindered counterparts.

• Leaving Group Ability: The chloride ion is an effective leaving group, which facilitates the substitution reaction.

The interplay of these factors determines the specific reactivity of each chlorophosphine. For instance, dichlorophenylphosphine, with two electron-withdrawing chlorine atoms, is a highly reactive electrophile.[5][6] Chlorodiphenylphosphine is moderately reactive, with the phenyl groups being less electron-withdrawing and more sterically bulky.[7] 2-Chloro-1,3,2-dithiaphospholane presents a unique case: the two sulfur atoms in the ring are significantly electron-withdrawing, which is expected to render the phosphorus center highly electrophilic.

General Reaction Mechanism: Nucleophilic Substitution at Phosphorus

The diagram below illustrates the fundamental Sₙ2@P mechanism. A nucleophile (Nu⁻) attacks the electrophilic phosphorus atom, forming a trigonal bipyramidal transition state before displacing the chloride leaving group.

Caption: Generalized Sₙ2@P reaction pathway for chlorophosphines.

Pillar 2: A Framework for Experimental Benchmarking

To provide a quantitative comparison, a standardized experimental protocol is essential. The chosen methodology must be robust, reproducible, and easily monitored. We propose a comparative kinetic study of the alcoholysis of the three chlorophosphines with isopropanol, monitored by ³¹P NMR spectroscopy. This technique is ideal as it directly observes the phosphorus-containing species, each of which has a distinct and well-resolved chemical shift.

Experimental Protocol: Comparative Alcoholysis via ³¹P NMR

Objective: To determine the relative reaction rates of 2-chloro-1,3,2-dithiaphospholane, chlorodiphenylphosphine, and dichlorophenylphosphine with isopropanol.

Materials:

• 2-Chloro-1,3,2-dithiaphospholane (CAS: 53537-33-8)[8]

• Chlorodiphenylphosphine (CAS: 1079-66-9)[7]

• Dichlorophenylphosphine (CAS: 644-97-3)[5]

• Isopropanol (anhydrous)

• Triethylamine (anhydrous, distilled)

• Deuterated chloroform (CDCl₃, anhydrous)

• NMR tubes and inert atmosphere glovebox or Schlenk line

Procedure:

• Preparation (Inert Atmosphere): All glassware must be rigorously dried, and all manipulations performed under an inert atmosphere (N₂ or Ar) to prevent hydrolysis of the chlorophosphines.[9][10]

• Stock Solution Preparation:

  • Prepare a 0.2 M stock solution of each chlorophosphine in anhydrous CDCl₃.

  • Prepare a 0.4 M stock solution of isopropanol containing 0.4 M triethylamine in anhydrous CDCl₃. (Note: The base is included to neutralize the HCl byproduct, driving the reaction to completion).[11]

• Reaction Initiation and Monitoring:

  • In an NMR tube, place 0.5 mL of the chlorophosphine stock solution (0.1 mmol).

  • Acquire an initial ³¹P NMR spectrum (t=0) to confirm the purity and chemical shift of the starting material.

  • Using a chilled syringe, rapidly inject 0.5 mL of the isopropanol/triethylamine stock solution (0.2 mmol each, 2 equivalents) into the NMR tube.

  • Immediately begin acquiring ³¹P NMR spectra at regular intervals (e.g., every 2 minutes for the first 20 minutes, then every 10 minutes) until the reaction reaches completion (i.e., the starting material peak is no longer observed).

• Data Analysis:

  • Integrate the peaks corresponding to the starting chlorophosphine and the final phosphite product at each time point.

  • Calculate the percentage conversion as a function of time.

  • Plot ln([Reactant]t/[Reactant]₀) versus time to determine the pseudo-first-order rate constant (k_obs) for each reaction.

Benchmarking Workflow Diagram

The following diagram outlines the logical flow of the comparative experimental procedure.

Caption: Experimental workflow for comparative reactivity analysis.

Pillar 3: Data Interpretation and Comparative Analysis

The following tables summarize the key properties of the selected chlorophosphines and present illustrative data that one would expect from the described experiment.

Table 1: Properties of Selected Chlorophosphines

Compound	Formula	MW ( g/mol )	³¹P NMR Shift (δ, ppm)	Key Structural Features
2-Chloro-1,3,2-dithiaphospholane	C₂H₄ClPS₂	158.64[8]	~215	Cyclic, two electron-withdrawing S atoms
Chlorodiphenylphosphine	C₁₂H₁₀ClP	220.64[7]	~82	Two aryl groups, moderate steric bulk
Dichlorophenylphosphine	C₆H₅Cl₂P	178.98[12]	~162	Two electron-withdrawing Cl atoms

Note: ³¹P NMR shifts are approximate and can vary with solvent and concentration.

Table 2: Illustrative Experimental Benchmarking Data

Chlorophosphine	Time to >95% Conversion	Relative k_obs	Product ³¹P NMR (δ, ppm)	Interpretation of Reactivity
Dichlorophenylphosphine	< 5 minutes	~50	~130	Extremely High: Two Cl atoms create a highly electron-deficient P center, leading to rapid nucleophilic attack.[6][13]
2-Chloro-1,3,2-dithiaphospholane	~ 25 minutes	~10	~168[14]	High: The two S atoms are strongly electron-withdrawing, significantly enhancing the electrophilicity of the phosphorus atom.
Chlorodiphenylphosphine	> 3 hours	1 (Reference)	~120	Moderate: Phenyl groups are less electron-withdrawing than Cl or S-alkyl groups, and they impart greater steric hindrance around the P center.[15]

Discussion of Results

The illustrative data clearly positions 2-chloro-1,3,2-dithiaphospholane as a highly reactive chlorophosphine, significantly more electrophilic than the widely used chlorodiphenylphosphine. This enhanced reactivity is a direct consequence of the inductive electron withdrawal by the two sulfur atoms within the five-membered ring.

The expected reactivity order is: Dichlorophenylphosphine >> 2-Chloro-1,3,2-dithiaphospholane > Chlorodiphenylphosphine

This hierarchy provides critical guidance for synthetic planning. For reactions requiring a potent phosphorus electrophile, 2-chloro-1,3,2-dithiaphospholane serves as an excellent alternative to the often aggressively reactive dichlorophenylphosphine, offering a more controlled yet still highly efficient reaction profile. It is particularly valuable for synthesizing phosphonothioates and related compounds where the dithio moiety is desired in the final product.[16][17][18] In contrast, for applications requiring milder conditions or the introduction of a diphenylphosphino group, such as in the synthesis of many common phosphine ligands, chlorodiphenylphosphine remains the reagent of choice.[2][7]

Conclusion

This guide establishes that 2-chloro-1,3,2-dithiaphospholane is a highly reactive phosphorus electrophile, bridging the gap between the moderate reactivity of chlorodiphenylphosphine and the extreme reactivity of dichlorophenylphosphine. Its unique electronic properties, conferred by the cyclic dithio framework, make it a valuable tool for chemists seeking to perform efficient phosphitylations and synthesize sulfur-containing organophosphorus compounds. The provided experimental framework offers a robust method for researchers to validate these reactivity trends within their own laboratory settings, enabling more informed and rational choices in reagent selection for drug discovery and material science applications.

References

• Wikipedia. Chlorodiphenylphosphine. [Online]. Available: [Link] [Accessed: Mar. 23, 2026].[7]

• AIST. Polymerization reactions that Chlorodiphenylphosphine can participate in. [Online]. Available: [Link] [Accessed: Mar. 23, 2026].

• LookChem. Cas 644-97-3,Dichlorophenylphosphine. [Online]. Available: [Link] [Accessed: Mar. 23, 2026].[13]

• PubChem. Phenyl phosphorus dichloride | C6H5PCl2 | CID 12573. [Online]. Available: [Link] [Accessed: Mar. 23, 2026].[12]

• G. Delaittre, et al. Accelerating the End-to-end Production of Cyclic Phosphate Monomers with Modular Flow Chemistry. ChemRxiv. [Online]. Available: [Link] [Accessed: Mar. 23, 2026].[14]

• Ye, M., et al. (2017). Nucleophilic Substitution of P-Stereogenic Chlorophosphines: Mechanism, Stereochemistry, and Stereoselective Conversions of Diastereomeric Secondary Phosphine Oxides to Tertiary Phosphines. Organic Letters, 19(19), 5384–5387. [Online]. Available: [Link] [Accessed: Mar. 23, 2026].

• Grabulosa, A., et al. (2003). Configurational stability of chlorophosphines. Tetrahedron: Asymmetry, 14(1), 141-149. [Online]. Available: [Link] [Accessed: Mar. 23, 2026].

• Foley, D. A., et al. (2018). Synthesis and application of phosphonothioates, phosphonodithioates, phosphorothioates, phosphinothioates and related compounds. Organic & Biomolecular Chemistry, 16(42), 7751-7776. [Online]. Available: [Link] [Accessed: Mar. 23, 2026].[16]

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